Cas no 57834-17-0 (1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-)

1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)- structure
57834-17-0 structure
Product Name:1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-
CAS No:57834-17-0
MF:C16H14O4
MW:270.279964923859
CID:344016
PubChem ID:12525849
Update Time:2025-04-19

1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylic acid, 2-(2-phenylethyl)-
    • 2-(2-phenylethyl)terephthalic acid
    • DTXSID00501360
    • 2-(2-Phenylethyl)benzene-1,4-dicarboxylic acid
    • 57834-17-0
    • SCHEMBL11598778
    • Inchi: 1S/C16H14O4/c17-15(18)13-8-9-14(16(19)20)12(10-13)7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H,17,18)(H,19,20)
    • InChI Key: VRFBWIZDEHGFKI-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C(=O)O)=CC=1CCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 270.08922
  • Monoisotopic Mass: 270.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.